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Compound of Interest

5-Bromo-2-chloro-4,6-
Compound Name:

dimethylpyrimidine

Cat. No.: B1281504

Technical Guide: 5-Bromo-2-chloro-4,6-
dimethylpyrimidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the chemical compound 5-Bromo-2-
chloro-4,6-dimethylpyrimidine, a key building block in synthetic organic chemistry. Its utility in

the synthesis of more complex molecules makes it a valuable reagent for drug discovery and
development.

Core Chemical Data

The fundamental properties of 5-Bromo-2-chloro-4,6-dimethylpyrimidine are summarized
below. This data is crucial for reaction planning, stoichiometric calculations, and analytical
characterization.

Identifier Value

Molecular Formula C6H6BrCIN2[1][2][3]
Molecular Weight 221.48 g/mol [1][2][3]
CAS Number 4786-72-5[1][2][4]
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Physicochemical Properties

Understanding the physicochemical properties is critical for handling, storage, and application
in experimental settings.

Property Value

Density 1.621 g/lem[1][4]

Boiling Point 277.7°C at 760 mmHg[1][4]
Flash Point 121.8°C[1]

Structural and Identification Data

A comprehensive identification of the compound involves various structural representations and
registry numbers.

Chemical Identity of 5-Bromo-2-chloro-4,6-dimethylpyrimidine
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Caption: Informational hierarchy of 5-Bromo-2-chloro-4,6-dimethylpyrimidine.

Experimental Considerations
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Due to the nature of 5-Bromo-2-chloro-4,6-dimethylpyrimidine as a chemical intermediate,
specific experimental protocols are highly dependent on the target molecule and reaction
scheme. Researchers utilizing this compound should refer to relevant synthetic procedures in
the chemical literature that employ similar pyrimidine-based building blocks. Key reaction types
where this compound may be utilized include, but are not limited to, Suzuki-Miyaura cross-
coupling, Buchwald-Hartwig amination, and other nucleophilic substitution reactions at the
chloro-position.

It is imperative to consult the Safety Data Sheet (SDS) for detailed handling and safety
protocols before use. The compound is classified as Acute Toxicity, Oral (Category 4) and
requires appropriate personal protective equipment (PPE) and laboratory safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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